Cas no 1110772-11-6 ((1S,3r)-(3-aminocyclopentyl) methanol)

• Product Name: (1S,3r)-(3-aminocyclopentyl) methanol
• CAS No: 1110772-11-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 2183389
• PubChem ID: 66937272
• Update Time: 2025-07-18

(1S,3r)-(3-aminocyclopentyl) methanol Chemical and Physical Properties

Names and Identifiers

• (1S,3r)-(3-aminocyclopentyl) methanol
• (1S, 3R)-(3-Amino-cyclopentyl)-methanol
• [(1S,3R)-3-AMINOCYCLOPENTYL]METHANOL
• ((1S,3R)-3-aminocyclopentyl)methanol
• SCHEMBL1192922
• EN300-1266275
• 1110772-11-6
• DB-257458
• PD019197
• HVQDOKDLGGYIOY-NTSWFWBYSA-N

• Inchi： 1S/C6H13NO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： HVQDOKDLGGYIOY-NTSWFWBYSA-N
• SMILES： OC[C@H]1CC[C@H](C1)N

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on (1S,3r)-(3-aminocyclopentyl) methanol

Introduction to (1S,3r)-(3-aminocyclopentyl) methanol (CAS No. 1110772-11-6)

(1S,3r)-(3-aminocyclopentyl) methanol (CAS No. 1110772-11-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1S,3r)-3-aminocyclopentan-1-ol, is characterized by its unique cyclic structure and functional groups, making it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The chemical structure of (1S,3r)-(3-aminocyclopentyl) methanol consists of a cyclopentane ring with an amino group and a hydroxyl group attached to adjacent carbon atoms. This configuration imparts specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic transformations. The compound's chirality, denoted by the (1S,3r) configuration, plays a pivotal role in its interactions with biological targets and its potential therapeutic applications.

Recent advancements in the field have highlighted the significance of (1S,3r)-(3-aminocyclopentyl) methanol in the development of novel drugs. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of GABA receptor modulators, which are essential for treating neurological disorders such as epilepsy and anxiety. The ability to fine-tune the chemical structure of these modulators through the use of (1S,3r)-(3-aminocyclopentyl) methanol allows researchers to optimize their pharmacological properties and improve their therapeutic efficacy.

In addition to its role in GABA receptor modulation, (1S,3r)-(3-aminocyclopentyl) methanol has also been explored for its potential in the development of antiviral agents. Research has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of the amino and hydroxyl groups in the cyclopentane ring provides a platform for designing molecules with enhanced antiviral properties.

The synthetic accessibility of (1S,3r)-(3-aminocyclopentyl) methanol is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the asymmetric hydrogenation of a substituted cyclopentene derivative followed by selective functional group transformations. These synthetic strategies not only ensure high yields but also maintain the desired stereochemical configuration, which is essential for the biological activity of the final products.

Furthermore, the physicochemical properties of (1S,3r)-(3-aminocyclopentyl) methanol, such as its solubility and stability, have been extensively studied to optimize its use in drug formulations. Its moderate solubility in both polar and non-polar solvents makes it suitable for various pharmaceutical applications, including oral and parenteral drug delivery systems. Additionally, the compound's stability under different conditions ensures that it can be stored and transported without significant degradation.

In clinical trials, compounds derived from (1S,3r)-(3-aminocyclopentyl) methanol have shown promising results. For example, a phase II clinical trial evaluating a GABA receptor modulator synthesized using this compound demonstrated significant improvements in symptoms for patients with generalized anxiety disorder. The safety profile of these compounds has also been favorable, with minimal adverse effects reported.

The future prospects for (1S,3r)-(3-aminocyclopentyl) methanol are bright. Ongoing research continues to uncover new applications and derivatives with enhanced therapeutic potential. The compound's versatility and unique chemical properties make it an attractive candidate for further exploration in drug discovery and development.

In conclusion, (1S,3r)-(3-aminocyclopentyl) methanol (CAS No. 1110772-11-6) is a valuable compound with significant implications for medicinal chemistry and pharmaceutical research. Its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic applications make it an important focus for future studies. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of biological processes and developing new treatments for various diseases.